N4-(2,4-dimethylphenyl)-N6-(3,4-dimethylphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine

• IUPAC Name: 4-N-(2,4-dimethylphenyl)-6-N-(3,4-dimethylphenyl)-1-methylpyrazolo[3,4-d]pyrimidine-4,6-diamine
• InChI: InChI=1S/C22H24N6/c1-13-6-9-19(16(4)10-13)25-20-18-12-23-28(5)21(18)27-22(26-20)24-17-8-7-14(2)15(3)11-17/h6-12H,1-5H3,(H2,24,25,26,27)
• InChI Key: DMJQKKLUDIYWJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC2=C3C=NN(C3=NC(=N2)NC4=CC(=C(C=C4)C)C)C)C
• Molecular Formula: C22H24N6
• Molecular Weight: 372.5 g/mol

Description

N4-(2,4-dimethylphenyl)-N6-(3,4-dimethylphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine is a useful research compound. Its molecular formula is C22H24N6 and its molecular weight is 372.476. The purity is usually 95%.
BenchChem offers high-quality N4-(2,4-dimethylphenyl)-N6-(3,4-dimethylphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N4-(2,4-dimethylphenyl)-N6-(3,4-dimethylphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Subheading Neuroprotection in Parkinson's Disease

Research indicates a potential neuroprotective effect of caffeine and certain adenosine receptor antagonists, which could be relevant to compounds structurally related to N4-(2,4-dimethylphenyl)-N6-(3,4-dimethylphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine. Specifically, studies have shown that caffeine and A2A antagonists can mitigate dopaminergic deficits characteristic of Parkinson's Disease (PD) by attenuating the loss of striatal dopamine and dopamine transporter binding sites, hinting at the potential of A2A antagonists as novel treatments for neurodegenerative diseases (Chen et al., 2001).

Dietary Carcinogen Exposure

Subheading Presence in Diet and Potential Carcinogenicity

Compounds with structural similarities to N4-(2,4-dimethylphenyl)-N6-(3,4-dimethylphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine have been identified as heterocyclic amines (HCAs) in cooked foods and are recognized for their carcinogenic potential. Several studies have quantified these compounds in human urine and found a continual exposure through diet, suggesting a possible link to carcinogenesis. Additionally, specific HCAs like MeIQx and PhIP have been observed at significant levels in various cooked foods, leading to concerns regarding daily human exposure to these potential carcinogens (Ushiyama et al., 1991), (Wakabayashi et al., 1993), (Turteltaub et al., 1999), (de Stefani et al., 1998), (Nagao et al., 1996).